Pyridine encapsulated hyperbranched polymers as mimetic models of haeme containing proteins, that also provide interesting and unusual porphyrin-ligand geometries†

Chemical Communications Pub Date: 2011-10-31 DOI: 10.1039/C1CC14396D

Abstract

This communication describes the use of non-covalent chemistry to construct recyclable porphyrin cored HBPs. The non-covalent design allows the polymeric backbone to be rescued and reused after porphyrin degradation. The steric environment within the polymeric encapsulated ligand notably affected the porphyrin coordination geometry.

Graphical abstract: Pyridine encapsulated hyperbranched polymers as mimetic models of haeme containing proteins, that also provide interesting and unusual porphyrin-ligand geometries
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